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Compound of Interest

Compound Name: Leukotriene C4 methyl ester

Cat. No.: B565739 Get Quote

For researchers, scientists, and drug development professionals, the accurate quantification of

Leukotriene C4 (LTC4) is critical for advancing our understanding of inflammatory processes

and developing novel therapeutics. A key performance characteristic of any LTC4

immunoassay is the specificity of the antibody used, particularly its cross-reactivity with other

structurally related leukotrienes. This guide provides a comparative analysis of commercially

available LTC4 immunoassay kits, focusing on antibody cross-reactivity to aid in the selection

of the most appropriate assay for your research needs.

Understanding the Significance of Cross-Reactivity
in LTC4 Immunoassays
Leukotriene C4 is a potent inflammatory mediator derived from arachidonic acid via the 5-

lipoxygenase pathway. It belongs to the cysteinyl leukotriene (CysLT) family, which also

includes Leukotriene D4 (LTD4) and Leukotriene E4 (LTE4). Due to their structural similarities,

antibodies developed for LTC4 immunoassays may exhibit varying degrees of cross-reactivity

with these and other related eicosanoids. High cross-reactivity can lead to an overestimation of

LTC4 concentrations, potentially confounding experimental results. Therefore, a thorough

understanding of an antibody's cross-reactivity profile is paramount for accurate and reliable

data.
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The following table summarizes the reported cross-reactivity of antibodies in various

commercially available Leukotriene C4 immunoassay kits. This data has been compiled from

publicly available product datasheets and manuals.
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Manufacturer Kit Name Catalog No.
Target
Analyte(s)

Cross-
Reactivity Data

Cayman

Chemical

Leukotriene C4

ELISA Kit
501070 Leukotriene C4

Leukotriene C4:

100%Leukotrien

e D4:

<0.01%Leukotrie

ne E4:

0.16%Leukotrien

e B4: 1.2%LTC4

methyl ester:

37%14,15-

Leukotriene C4:

0.03%Arachidoni

c Acid:

0.00029%L-

Glutathione:

<0.01%N-acetyl

Leukotriene E4:

<0.01%

Enzo Life

Sciences

Cysteinyl

Leukotriene

ELISA kit

ADI-900-070

Cysteinyl

Leukotrienes

(LTC4, LTD4,

LTE4)

This kit is

designed to

detect LTC4,

LTD4, and LTE4

collectively.

Specific cross-

reactivity for

LTC4 is not

provided as the

antibody is

intended to

recognize all

three cysteinyl

leukotrienes.
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Abcam

Cysteinyl

leukotriene

ELISA Kit

ab133042

Cysteinyl

Leukotrienes

(LTC4, LTD4,

LTE4)

This kit utilizes a

monoclonal

antibody that

recognizes

LTC4, LTD4, and

LTE4. As such, it

measures the

total

concentration of

these cysteinyl

leukotrienes, and

specific cross-

reactivity for

LTC4 is not

applicable in this

context.

R&D Systems

Leukotriene C4

Parameter Assay

Kit

Not Found Not Found

Specific cross-

reactivity data for

a dedicated

Leukotriene C4

ELISA kit from

R&D Systems

was not available

at the time of this

publication.

Note: The cross-reactivity data presented is as reported by the manufacturers and may vary

between lots. It is recommended to consult the most recent product documentation for the

latest information.

Visualizing the Leukotriene Signaling Pathway
To provide a biological context for the importance of specific LTC4 measurement, the following

diagram illustrates the leukotriene biosynthesis and signaling pathway.
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Leukotriene Biosynthesis and Signaling Pathway

Experimental Protocols
Determining Antibody Cross-Reactivity in a Competitive ELISA

The following protocol provides a general framework for assessing the cross-reactivity of an

antibody in a competitive Enzyme-Linked Immunosorbent Assay (ELISA) format, which is

commonly used for small molecules like LTC4.

Objective: To determine the percentage of cross-reactivity of an anti-LTC4 antibody with other

structurally related compounds (e.g., LTD4, LTE4, LTB4).
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Materials:

Microplate pre-coated with a capture antibody (e.g., anti-rabbit IgG)

Leukotriene C4 (LTC4) standard

Potential cross-reacting compounds (e.g., LTD4, LTE4, LTB4)

Anti-LTC4 primary antibody

Enzyme-conjugated LTC4 (tracer)

Assay buffer

Wash buffer

Substrate solution

Stop solution

Microplate reader

Procedure:

Preparation of Standard Curves:

Prepare a serial dilution of the LTC4 standard in assay buffer to generate a standard

curve. A typical range might be from 0 to 5000 pg/mL.

Prepare separate serial dilutions for each potential cross-reacting compound in assay

buffer. The concentration range should be wide enough to potentially achieve 50%

inhibition.

Assay Procedure:

Add a fixed amount of the anti-LTC4 primary antibody to all wells except the non-specific

binding (NSB) and blank wells.
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Add the serially diluted LTC4 standards or the serially diluted potential cross-reactants to

the appropriate wells.

Add a fixed amount of the enzyme-conjugated LTC4 (tracer) to all wells except the blank.

Incubate the plate according to the manufacturer's instructions to allow for competitive

binding.

Wash the plate multiple times with wash buffer to remove unbound reagents.

Add the substrate solution to all wells and incubate to allow for color development.

Add the stop solution to terminate the reaction.

Read the absorbance of each well using a microplate reader at the appropriate

wavelength.

Data Analysis and Calculation of Cross-Reactivity:

Generate a standard curve by plotting the absorbance values against the corresponding

LTC4 concentrations.

For each potential cross-reactant, plot its absorbance values against its concentration.

Determine the concentration of LTC4 that causes 50% inhibition of the maximum signal

(IC50) from the LTC4 standard curve.

Determine the concentration of each cross-reactant that causes 50% inhibition of the

maximum signal (IC50) from their respective curves.

Calculate the percent cross-reactivity using the following formula:

% Cross-Reactivity = (IC50 of LTC4 / IC50 of Cross-Reactant) x 100

Workflow for Cross-Reactivity Assessment
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Cross-Reactivity Assessment Workflow

Conclusion
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The choice of a Leukotriene C4 immunoassay should be guided by the specific research

question. For studies requiring the precise quantification of LTC4 with minimal interference from

other cysteinyl leukotrienes, an assay with a highly specific antibody, such as the one offered

by Cayman Chemical, is advantageous.[1][2] Conversely, for research focused on the total

cysteinyl leukotriene activity, kits from Enzo Life Sciences and Abcam, which are designed to

detect LTC4, LTD4, and LTE4 collectively, may be more suitable. Researchers should carefully

consider the cross-reactivity data provided by the manufacturer and, if necessary, perform their

own validation experiments to ensure the selected assay meets the requirements of their study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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